Cas no 93465-26-0 (2'-methoxy-[1,1'-biphenyl]-2-carbaldehyde)

• Product name: 2'-methoxy-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 93465-26-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD03424639
• CID: 1074496
• PubChem ID: 602528

2'-methoxy-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-biphenyl-2-carbaldehyde
• 2'-methoxy-[1,1'-biphenyl]-2-carbaldehyde
• 2'-methoxybiphenyl-2-carboxaldehyde
• 2'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde
• 2'-Methoxy[1,1'-biphenyl]-2-carbaldehyde #
• 2'-Methoxy-biphenyl-2-carboxaldehyde
• 2'-methoxy[1,1'-biphenyl]-2-carboxaldehyde
• 2'-methoxybiphenyl-2-carbaldehyde
• FS-5941
• CS-0150310
• BB 0222520
• 2-(2-methoxyphenyl)benzaldehyde
• AKOS000301945
• 93465-26-0
• AB92585
• 2'-Methoxy[1,1'-biphenyl]-2-carbaldehyde
• CHEMBL2315970
• SCHEMBL2474418
• 2'-Methoxy-biphenyl-2-carbaldehyde, AldrichCPR
• MFCD03424639
• ALBB-036710

• MDL： MFCD03424639
• Inchi： InChI=1S/C14H12O2/c1-16-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-15/h2-10H,1H3
• InChI Key： ZYNNXRUYVVQLOW-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2=CC=CC=C2C=O

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

2'-methoxy-[1,1'-biphenyl]-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives